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Compound of Interest

Compound Name: Tridecyl phosphite

Cat. No.: B147561 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the regulatory and safety data for

tridecyl phosphite. The term "tridecyl phosphite" can refer to several structurally related

substances, primarily distinguished by their CAS numbers and the isomeric form of the tridecyl

group. This document synthesizes available data for the most common variants to support

informed handling, risk assessment, and compliance.

Chemical Identification and Physicochemical
Properties
Tridecyl phosphite is a category of organophosphorus compounds used primarily as

stabilizers and antioxidants in plastics, such as PVC, and in other industrial applications. The

specific identity and properties can vary depending on the isomer of the alcohol used in

manufacturing. Key identifiers for common tridecyl phosphite compounds are listed below.
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Property
Tris(decyl)
phosphite

Tris(isodecyl)
phosphite

Tris(isotridecyl
) phosphite

Tris(tridecyl)
phosphite

Synonyms

Phosphorous

acid, tris(decyl)

ester

Phosphorous

acid, triisodecyl

ester

Phosphorous

acid, triisotridecyl

ester

Phosphorous

acid, tri-C12-15-

alkyl esters

CAS Number 2929-86-4 25448-25-3 77745-66-5 68610-62-8

EC Number 220-895-3 246-998-3[1] 278-758-9 271-870-9[2]

Molecular

Formula
C₃₀H₆₃O₃P[3] C₃₀H₆₃O₃P[4] C₃₉H₈₁O₃P[4] C₃₉H₈₁O₃P

Molecular Weight 502.80 g/mol [3] 502.8 g/mol [4] 629.03 g/mol [4] 629.03 g/mol

Physical State Liquid Liquid Clear Liquid[4] Liquid

Flash Point 281.3°C[5] No data available
154°C (closed

cup)[6]

>110°C (>230°F)

[7]

Density No data available No data available
0.88 g/cm³ at

25°C[6]

0.89 g/mL at

25°C[7]

Water Solubility Insoluble Insoluble
Practically

insoluble[6]
Insoluble

Regulatory Status
Tridecyl phosphite and its isomers are subject to various chemical regulations globally. Their

status on key inventories determines their legality for manufacture, import, and use in different

regions.
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Regulatory
List

Tris(decyl)
phosphite
(2929-86-4)

Tris(isodecyl)
phosphite
(25448-25-3)

Tris(isotridecyl
) phosphite
(77745-66-5)

Tris(tridecyl)
phosphite
(68610-62-8)

EU REACH Pre-registered Registered[1]
Registered

(FULL)[4]
Pre-registered

US TSCA Listed[8] Listed[4]
Listed (Active,

PMN)
Listed[2]

Canada DSL Listed Listed Listed Listed

Australia AICIS Listed Listed[4] Listed Listed

China IECSC Listed Listed Listed Listed[2]

Japan ENCS Listed
Listed (2-1894)

[9]
Listed Listed

Korea KECI Listed Listed Listed Listed

Additionally, Triisotridecyl phosphite (CAS 77745-66-5) is approved by the U.S. Food and

Drug Administration (FDA) as a food contact substance (FCN No. 2335). It can be used as an

antioxidant in vinyl chloride polymers and linear low-density polyethylene at levels up to 1%

and 0.25% by weight, respectively, under specific conditions of use. However, it is not for use in

contact with infant formula or human milk.[10]

Hazard Classification and Safety Data
The hazard classification for tridecyl phosphites can be inconsistent across different suppliers

and regulatory notifications, particularly concerning skin sensitization. The information below is

aggregated from the European Chemicals Agency (ECHA) registration dossiers and other

safety data sources.

GHS Hazard Classification
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Hazard Class
Tris(isodecyl) phosphite
(25448-25-3)

Tris(isotridecyl) phosphite
(77745-66-5)

Skin Corrosion/Irritation
Category 2 (H315: Causes

skin irritation)
Not Classified

Serious Eye Damage/Irritation
Category 2 (H319: Causes

serious eye irritation)
Not Classified

Skin Sensitization
Category 1 (H317: May cause

an allergic skin reaction)

Category 1 (H317: May cause

an allergic skin reaction)[11]

Aquatic Hazard (Chronic)

Category 4 (H413: May cause

long lasting harmful effects to

aquatic life)

Category 4 (H413: May cause

long lasting harmful effects to

aquatic life)[11]

Note: Data for other CAS numbers is less consistent. For instance, PubChem data for

tris(tridecan-1-yl) phosphite (a related substance) indicates that 50% of notifications to the

ECHA C&L inventory report it as a skin sensitizer (H317), while 50% report it as not meeting

hazard criteria.

The logical workflow for GHS classification based on available evidence is depicted below.
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Toxicological Data
(In Vivo, In Vitro, Read-Across)

Skin Irritation Data
(e.g., OECD 404)

Eye Irritation Data
(e.g., OECD 405)

Skin Sensitization Data
(e.g., OECD 429 LLNA)

Aquatic Toxicity Data
(e.g., OECD 201, 202, 203)

Evaluate Skin Effects

Evaluate Eye Effects

Evaluate Sensitization

Evaluate Environmental Fate

Classification:
Skin Irrit. 2 (H315)
or No Classification

Classification:
Eye Irrit. 2 (H319)

or No Classification

Classification:
Skin Sens. 1 (H317)

Classification:
Aquatic Chronic 4 (H413)

Click to download full resolution via product page

Caption: GHS hazard classification workflow for tridecyl phosphite.

Toxicological Data Summary
Quantitative toxicity data is limited and often relies on analogue substances. The most

complete data sets are available for the REACH-registered triisodecyl and triisotridecyl
phosphites. A significant finding is the absence of established occupational exposure limits
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(OELs), such as OSHA PELs or ACGIH TLVs, for any of the common tridecyl phosphite
isomers.[7][11][12]

Endpoint Result Species
Substance (CAS
No.)

Acute Oral Toxicity
LD50 > 2,000 mg/kg

bw
Rat

Triisotridecyl

phosphite (77745-66-

5)[13]

Acute Dermal Toxicity
LD50 > 5,000 mg/kg

bw
Rabbit

Analogue: Isodecyl

diphenyl phosphite[14]

Acute Inhalation

Toxicity

LC50 > 12.6 mg/L (1

hr)
Rat

Triisotridecyl

phosphite (77745-66-

5)[13]

Skin Irritation Irritating Rabbit
Triisodecyl phosphite

(25448-25-3)

Eye Irritation Irritating Rabbit
Triisodecyl phosphite

(25448-25-3)

Skin Sensitization Sensitizing (Weak) Mouse
Triisodecyl phosphite

(25448-25-3)

Mutagenicity Not mutagenic In vitro
Analogue: Isodecyl

diphenyl phosphite[14]

Repeated Dose

Toxicity

NOAEL = 15 mg/kg

bw/day
Rat

Analogue: Isodecyl

diphenyl phosphite[14]

Experimental Protocols
Detailed protocols for the toxicological studies summarized above are typically proprietary.

However, the studies are generally conducted according to internationally recognized

guidelines from the Organisation for Economic Co-operation and Development (OECD). Below

are brief descriptions of the standard methodologies for key endpoints.
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Acute Dermal Irritation/Corrosion (based on OECD
Guideline 404)
This test evaluates the potential of a substance to cause reversible (irritation) or irreversible

(corrosion) skin damage.

Test System: Healthy young adult albino rabbits (at least three animals).

Procedure: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is applied

to a clipped patch of skin (approx. 6 cm²). The patch is covered with a gauze dressing and

semi-occlusive bandage for a 4-hour exposure period.

Observation: After patch removal, the skin is examined for erythema (redness) and oedema

(swelling) at 1, 24, 48, and 72 hours. Observations may continue for up to 14 days to assess

the reversibility of effects.

Scoring: The reactions are scored on a scale (typically 0-4 for both erythema and oedema). A

Primary Dermal Irritation Index (PDII) is calculated to classify the substance.
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Start: Healthy Rabbit

Clip Fur (6 cm² area)

Apply 0.5 mL/0.5g
of Test Substance

Cover with Gauze Patch
& Semi-Occlusive Dressing

4-Hour Exposure

Remove Patch & Clean

Score for Erythema & Edema
(1, 24, 48, 72 hrs)

End: Classify Irritation

Click to download full resolution via product page

Caption: Standard experimental workflow for an OECD 404 skin irritation test.
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Skin Sensitization: Local Lymph Node Assay (based on
OECD Guideline 429)
The Local Lymph Node Assay (LLNA) is the preferred method for determining the skin

sensitization potential of a chemical. It measures the proliferation of lymphocytes in the lymph

nodes draining the site of chemical application.

Test System: Mice (typically female CBA/Ca or CBA/J strain), with a minimum of four animals

per dose group and a control group.

Procedure: The test substance is prepared in a suitable vehicle (e.g., acetone/olive oil) at a

minimum of three concentrations. The substance is applied to the dorsal surface of each ear

for three consecutive days.

Measurement: Five days after the first application, a solution of ³H-methyl thymidine is

injected intravenously. Several hours later, the animals are euthanized, and the draining

auricular lymph nodes are excised. A single-cell suspension of lymph node cells is prepared,

and the incorporation of ³H-methyl thymidine (a measure of cell proliferation) is determined

by scintillation counting.

Endpoint: A Stimulation Index (SI) is calculated for each dose group by dividing the mean

proliferation in the test group by the mean proliferation in the vehicle control group. A

substance is classified as a sensitizer if the SI is 3 or greater.

Safe Handling and Personal Protective Equipment
(PPE)
Given the potential for skin irritation and sensitization, appropriate measures must be taken

when handling tridecyl phosphite.

Engineering Controls: Handle in a well-ventilated place. Use process enclosures or local

exhaust ventilation to minimize airborne exposure.[7]

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN

166 (EU) or NIOSH (US) standards.[8]
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Skin Protection: Wear impervious clothing. Handle with chemical-resistant gloves (e.g., nitrile

rubber) that have been inspected prior to use.

Respiratory Protection: If ventilation is inadequate or if mists/vapors are generated, use a

full-face respirator with an appropriate cartridge.

Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.

Routinely wash work clothing to remove contaminants.[7]

This guide provides a summary of publicly available regulatory and safety information on

tridecyl phosphite. Users are strongly encouraged to consult the specific Safety Data Sheet

(SDS) for the particular product they are using and to refer to the ECHA registration dossiers

for the most comprehensive data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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